Cas no 2228469-41-6 (3-fluoro-3-(1H-indol-6-yl)propan-1-amine)

• Product Name: 3-fluoro-3-(1H-indol-6-yl)propan-1-amine
• CAS No: 2228469-41-6
• MF: C₁₁H₁₃FN₂
• MW: 192.232725858688
• CID: 6093579
• PubChem ID: 165847118
• Update Time: 2025-06-27

3-fluoro-3-(1H-indol-6-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-3-(1H-indol-6-yl)propan-1-amine
• EN300-1807579
• 2228469-41-6

• Inchi： 1S/C11H13FN2/c12-10(3-5-13)9-2-1-8-4-6-14-11(8)7-9/h1-2,4,6-7,10,14H,3,5,13H2
• InChI Key： KCYFGGMGGOMUFA-UHFFFAOYSA-N
• SMILES： FC(CCN)C1C=CC2C=CNC=2C=1

Computed Properties

• Exact Mass: 192.10627659g/mol
• Monoisotopic Mass: 192.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.8Ų

Additional information on 3-fluoro-3-(1H-indol-6-yl)propan-1-amine

Introduction to 3-fluoro-3-(1H-indol-6-yl)propan-1-amine (CAS No: 2228469-41-6)

3-fluoro-3-(1H-indol-6-yl)propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2228469-41-6, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a fluorinated propylamine moiety linked to an indole ring, has garnered attention due to its structural complexity and potential biological activities. The presence of both fluorine and indole moieties suggests a high degree of functional tunability, making it a valuable scaffold for developing novel therapeutic agents.

The indole core is a well-documented pharmacophore in medicinal chemistry, with numerous bioactive molecules derived from this scaffold exhibiting properties such as analgesic, antitumor, and antimicrobial effects. The introduction of a fluorine atom at the 3-position of the propyl chain further enhances the compound's potential by influencing its metabolic stability, lipophilicity, and binding affinity to biological targets. Such structural features are often exploited to optimize drug-like properties, including solubility, bioavailability, and target engagement.

In recent years, there has been a surge in research focused on indole derivatives as potential candidates for treating various diseases. The fluorine-substituted indole compounds have shown promise in preclinical studies due to their ability to modulate key biological pathways. For instance, studies have indicated that certain fluorinated indoles can interact with enzymes and receptors involved in inflammation and cancer progression. This has spurred interest in exploring the therapeutic potential of 3-fluoro-3-(1H-indol-6-yl)propan-1-amine as a lead compound for drug development.

The synthesis of 3-fluoro-3-(1H-indol-6-yl)propan-1-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies often include nucleophilic substitution reactions, cross-coupling reactions, and protection-deprotection steps to introduce the desired functional groups. The use of advanced catalytic systems, such as palladium-based catalysts, has been reported to enhance reaction efficiency and selectivity. These synthetic methodologies are critical for producing sufficient quantities of the compound for further biological evaluation.

From a computational chemistry perspective, the molecular structure of 3-fluoro-3-(1H-indol-6-yl)propan-1-amine can be modeled using quantum mechanical methods to predict its physicochemical properties and interactions with biological targets. Techniques such as molecular dynamics simulations and docking studies have been employed to explore potential binding modes with proteins relevant to disease pathways. These computational approaches provide valuable insights into the compound's mechanism of action and help guide optimization efforts.

One of the most compelling aspects of 3-fluoro-3-(1H-indol-6-yl)propan-1-amine is its versatility as a chemical probe. Researchers have utilized this compound in various biochemical assays to investigate the function of key enzymes and receptors. For example, studies have demonstrated its interaction with monoamine oxidase (MAO) inhibitors, which are known for their role in treating neurological disorders. Additionally, the compound has been explored for its potential in modulating neurotransmitter systems, suggesting applications in areas such as depression and anxiety management.

The pharmacokinetic profile of 3-fluoro-3-(1H-indol-6-yl)propan-1-amine is another critical factor that influences its therapeutic potential. Fluorinated compounds often exhibit improved metabolic stability compared to their non-fluorinated counterparts, which can lead to longer half-lives and enhanced bioavailability. However, the exact pharmacokinetic properties of this specific molecule would need to be determined through in vitro and in vivo studies. These studies would provide essential data on absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX), guiding future development efforts.

In conclusion,3-fluoro-3-(1H-indol-6-yloxy)-propanamino (CAS No: 2228469416) represents a promising candidate for further exploration in drug discovery. Its unique structural features combined with its potential biological activities make it an attractive scaffold for developing novel therapeutics. As research in fluorinated indole derivatives continues to advance, 2228469416 may play a pivotal role in addressing unmet medical needs across various therapeutic areas.